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Compound of Interest

Compound Name: 1-Bromo-1,2-dichloroethane

Cat. No.: B14446488 Get Quote

Technical Guide: 1-Bromo-1,2-dichloroethane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-1,2-dichloroethane, a

halogenated hydrocarbon of interest in various chemical and research applications. This

document details its chemical identity, physical and chemical properties, and outlines a general

synthetic approach.

Chemical Identity and Formula
1-Bromo-1,2-dichloroethane is a trihalogenated ethane derivative.

Molecular Formula: C₂H₃BrCl₂[1]

CAS Number: 73506-91-9[1]

IUPAC Name: 1-bromo-1,2-dichloroethane[1]

Physicochemical Properties
A summary of the key physical and chemical properties of 1-Bromo-1,2-dichloroethane is

presented in the table below. This data is essential for its handling, application in synthetic

protocols, and for analytical characterization.
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Property Value Source

Molecular Weight 177.85 g/mol [1]

Boiling Point 136 °C [2]
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SMILES C(C(Cl)Br)Cl [1]

Synthesis Protocol
While a detailed, step-by-step experimental protocol for the synthesis of 1-Bromo-1,2-
dichloroethane is not readily available in the public domain, a general synthetic methodology

can be inferred from established halogenation reactions. The synthesis of vicinal dihaloalkanes

can be achieved through the addition of halogens to an alkene. A plausible, though non-

specific, approach for the synthesis of 1-Bromo-1,2-dichloroethane would involve the

controlled addition of bromine and chlorine across the double bond of ethene.

It is important to note that controlling the regioselectivity of this reaction to yield the desired 1-
Bromo-1,2-dichloroethane isomer would be a critical aspect of the experimental design. This

would likely involve careful selection of reagents, catalysts, and reaction conditions to favor the

desired product over other possible halogenated ethanes.

Experimental Workflow: General Halogenation of an
Alkene
The following diagram illustrates a generalized workflow for the synthesis of a dihaloalkane

from an alkene, which can be adapted for the synthesis of 1-Bromo-1,2-dichloroethane.
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Reaction Setup Reaction Work-up & Purification Analysis
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Click to download full resolution via product page

A generalized experimental workflow for the synthesis of dihaloalkanes.

Safety Information
Due to the lack of a specific, publicly available Safety Data Sheet (SDS) for 1-Bromo-1,2-
dichloroethane (CAS 73506-91-9), it is imperative to handle this compound with extreme

caution, assuming it to be hazardous. For guidance, safety protocols for structurally similar

halogenated hydrocarbons should be consulted. For instance, the SDS for 1-Bromo-2-

chloroethane (CAS 107-04-0) indicates that it may cause cancer and is toxic if swallowed, in

contact with skin, or if inhaled.[3] It also causes skin and serious eye irritation.[3]

General Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid inhalation of vapors and direct contact with skin and eyes.

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

This guide is intended for informational purposes for qualified research and development

professionals. All laboratory work should be conducted in accordance with established safety

protocols and regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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